Cas no 36675-91-9 (1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione)

• Product Name: 1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione
• CAS No: 36675-91-9
• MF: C₉H₁₂N₂O₇
• MW: 260.200782775879
• CID: 2631211
• PubChem ID: 252131
• Update Time: 2025-04-21

1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-pentofuranosyldihydropyrimidine-2,4,5(3H)-trione
• 36675-91-9
• 4-Hydroxy-1-pentofuranosyl-1,6-dihydropyrimidine-2,5-dione
• NSC-73376
• DTXSID00957924

• Inchi： 1S/C9H12N2O7/c12-2-4-5(14)6(15)8(18-4)11-1-3(13)7(16)10-9(11)17/h4-6,8,12,14-15H,1-2H2,(H,10,16,17)
• InChI Key： MOSMSZLADBRURI-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(NC(C(C1)=O)=O)=O)O)O

Computed Properties

• Exact Mass: 260.06445073Da
• Monoisotopic Mass: 260.06445073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 136Ų